Cas no 139265-66-0 (3-Piperidinone, 2,6-bis[[4-(diethylamino)phenyl]methylene]-4-methyl-)
139265-66-0 structure
Product Name:3-Piperidinone, 2,6-bis[[4-(diethylamino)phenyl]methylene]-4-methyl-
CAS No:139265-66-0
MF:C28H37N3O
MW:431.612887144089
CID:1274768
PubChem ID:69855821
Update Time:2025-04-20
3-Piperidinone, 2,6-bis[[4-(diethylamino)phenyl]methylene]-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 3-Piperidinone, 2,6-bis[[4-(diethylamino)phenyl]methylene]-4-methyl-
- 2,6-bis[[4-(diethylamino)phenyl]methylidene]-4-methylpiperidin-3-one
- 2,6-Bis{[4-(diethylamino)phenyl]methylidene}-4-methylpiperidin-3-one
- SCHEMBL6660662
- 139265-66-0
- DTXSID00741426
-
- Inchi: 1S/C28H37N3O/c1-6-30(7-2)25-14-10-22(11-15-25)19-24-18-21(5)28(32)27(29-24)20-23-12-16-26(17-13-23)31(8-3)9-4/h10-17,19-21,29H,6-9,18H2,1-5H3
- InChI Key: HPVTZUCRCWCBJD-UHFFFAOYSA-N
- SMILES: O=C1C(=CC2C=CC(=CC=2)N(CC)CC)NC(=CC2C=CC(=CC=2)N(CC)CC)CC1C
Computed Properties
- Exact Mass: 431.29391
- Monoisotopic Mass: 431.293662812g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 32
- Rotatable Bond Count: 8
- Complexity: 646
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 2
- XLogP3: 6.6
- Topological Polar Surface Area: 35.6Ų
Experimental Properties
- PSA: 35.58
3-Piperidinone, 2,6-bis[[4-(diethylamino)phenyl]methylene]-4-methyl- Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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